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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 11-Azidoundecanoic acid (CAS
number 118162-45-1), a bifunctional linker molecule widely utilized in biomedical research and
drug development. This document details its chemical and physical properties, synthesis, and
key applications, with a focus on bioconjugation via "click chemistry" and amide bond
formation. Detailed experimental protocols, safety and handling information, and visual
diagrams of experimental workflows are provided to assist researchers in effectively and safely
utilizing this versatile chemical tool.

Core Compound Details

11-Azidoundecanoic acid is a linear fatty acid derivative containing a terminal azide (-Ns)
group and a terminal carboxylic acid (-COOH) group. This dual functionality allows for
orthogonal conjugation strategies, making it an invaluable tool for linking molecules. The long
eleven-carbon chain provides a flexible and hydrophobic spacer arm.

Chemical and Physical Properties

Quantitative data for some physical properties of 11-Azidoundecanoic acid are not readily
available from experimental sources. The following tables summarize available computed and
experimental data.
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Table 1: General and Computed Properties

Property Value Source
CAS Number 118162-45-1 [11[2]
Molecular Formula C11H21N302 [1][3]
Molecular Weight 227.30 g/mol [3]
Appearance White to off-white solid [2]
Purity (LCMS) 99.26% [4]
XLogP3 4.4 [3]
Hydrogen Bond Donor Count 1 [3]
Hydrogen Bond Acceptor
C:;untg p > 3]
Rotatable Bond Count 10 [3]
Exact Mass 227.16337692 Da [3]
Monoisotopic Mass 227.16337692 Da [3]
Table 2: Solubility and Storage
Property Information Source

Soluble in organic solvents
such as ethanol, DMSO, and

Solubility . .

DMF. Sparingly soluble in

aqueous buffers.

Store at 4°C, protected from

light. For long-term storage in
Storage solvent, store at -80°C for up [4]

to 6 months or -20°C for up to
1 month, protected from light.
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Note: Specific experimental values for melting point, boiling point, and quantitative solubility
were not found in the searched literature. The provided purity is from a specific batch analysis
and may vary.

Synthesis

A common and high-yielding method for the synthesis of 11-Azidoundecanoic acid involves
the nucleophilic substitution of 11-bromoundecanoic acid with sodium azide.

Synthesis of 11-Azidoundecanoic Acid from 11-
Bromoundecanoic Acid

This reaction proceeds via an Sn2 mechanism, where the azide ion displaces the bromide ion.

Reaction Scheme:

11-Bromoundecanoic Acid

\

+
Sodium Azide (NaNs) > 11-Azidoundecanoic Acid - - - - - - - - Sodium Bromide (NaBr)

Click to download full resolution via product page

Synthesis of 11-Azidoundecanoic Acid.

Experimental Protocol:
» Dissolution: Dissolve 11-bromoundecanoic acid in dimethyl sulfoxide (DMSO).

o Addition of Azide: Add sodium azide (NaNs) to the solution. A typical molar excess of sodium
azide is used to drive the reaction to completion.
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o Reaction: Stir the mixture at room temperature. The reaction progress can be monitored by
thin-layer chromatography (TLC).

o Work-up: Once the reaction is complete, the mixture is typically poured into water and
acidified.

o Extraction: The product is then extracted with an organic solvent, such as ethyl acetate.

 Purification: The combined organic layers are washed, dried, and the solvent is removed
under reduced pressure to yield 11-azidoundecanoic acid. This reaction has been reported
to proceed with a high yield of 99%.

Applications in Research and Drug Development

The bifunctional nature of 11-Azidoundecanoic acid makes it a versatile linker for a variety of
applications, particularly in the construction of complex biomolecular architectures and drug
delivery systems.

Copper(l)-Catalyzed Azide-Alkyne Cycloaddition
(CuAAC) - "Click Chemistry"

The azide group of 11-Azidoundecanoic acid readily participates in the highly efficient and
specific CUAAC reaction with a terminal alkyne.[1][2] This "click" reaction forms a stable triazole
linkage, which is widely used to conjugate molecules such as peptides, proteins, nucleic acids,
and small molecule drugs.[5][6]
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CuAAC "Click Chemistry" Workflow.

Experimental Protocol for CUAAC:
e Stock Solutions:

o Prepare a stock solution of 11-Azidoundecanoic acid in an appropriate solvent (e.g.,
DMSO).

o Prepare a stock solution of the alkyne-functionalized molecule of interest in a compatible
buffer or solvent.

o Prepare stock solutions of copper(ll) sulfate (CuSQOa), a copper-coordinating ligand (e.g.,
THPTA), and a reducing agent (e.g., sodium ascorbate).[7]

e Reaction Mixture: In a microcentrifuge tube, combine the alkyne-functionalized molecule and
11-Azidoundecanoic acid in the desired molar ratio.
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o Catalyst Preparation: In a separate tube, pre-mix the CuSOa4 and ligand solutions.

e Initiation: Add the copper/ligand mixture to the reaction tube, followed by the freshly prepared
sodium ascorbate solution to initiate the reaction.[5]

¢ Incubation: Allow the reaction to proceed at room temperature for 1-2 hours, or as optimized
for the specific substrates. The reaction is typically protected from light.

¢ Quenching and Purification: The reaction can be quenched by the addition of a chelating
agent like EDTA. The resulting conjugate can be purified by methods appropriate for the
molecules involved, such as dialysis, size-exclusion chromatography, or HPLC.

Amide Bond Formation

The carboxylic acid moiety of 11-Azidoundecanoic acid can be activated and reacted with
primary amines to form a stable amide bond.[2] This is a common strategy for attaching the
linker to proteins (e.g., at lysine residues), amine-functionalized surfaces, or other amine-
containing molecules.

" . . . - Coupling Reagent Base
[11 Azidoundecanoic Acu:D Gmlne containing Molecula (e.g., EDC, HATU) (e.g., DIEA)

: activation “catalysis
> Amide-linked Conjugate ~ )- -« - - ‘

Click to download full resolution via product page

Amide Bond Formation Workflow.

Experimental Protocol for Amide Bond Formation:

» Dissolution: Dissolve 11-Azidoundecanoic acid in an anhydrous aprotic solvent such as
DMF.
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o Activation: Add a coupling reagent, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide
(EDC) or HATU, and a base (e.g., Diisopropylethylamine - DIEA).[8] The mixture is typically
stirred at 0°C to form the activated ester.

o Amine Addition: Add the amine-containing molecule to the reaction mixture.

e Reaction: Allow the reaction to warm to room temperature and stir for several hours to
overnight. The reaction progress can be monitored by TLC or LC-MS.

» Work-up and Purification: The reaction is quenched, and the product is purified using
standard techniques such as extraction, precipitation, or chromatography to remove the
coupling byproducts and unreacted starting materials.

Safety and Handling

11-Azidoundecanoic acid contains an azide functional group and should be handled with
caution. Organic azides can be energetic materials, sensitive to heat, shock, and friction.[9]

Table 3: Hazard and Precautionary Information

Hazard Statement Precautionary Statement

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.

H315: Causes skin irritation.

H319: Causes serious eye irritation. P264: Wash skin thoroughly after handling.

) S P280: Wear protective gloves/eye
H335: May cause respiratory irritation. ) )
protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of

soap and water.

P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.
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This information is based on the Safety Data Sheet for a similar compound and general
knowledge of organic azides. Always refer to the specific SDS provided by the supplier.[9]

Handling and Storage Recommendations:

» Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, a lab
coat, and chemical-resistant gloves.

» Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.

» Avoid Incompatibilities: Keep away from strong oxidizing agents, strong acids, and strong
bases. Avoid contact with heavy metals, as this can form explosive heavy metal azides.

o Storage: Store in a tightly sealed container in a cool, dry place, away from heat and sources
of ignition.[2] For long-term storage, refrigeration or freezing at -20°C is recommended.[2]

Conclusion

11-Azidoundecanoic acid is a highly valuable bifunctional linker for researchers in chemistry,
biology, and medicine. Its orthogonal reactive ends—the azide for click chemistry and the
carboxylic acid for amide bond formation—provide a robust platform for the construction of
complex molecular conjugates. This guide provides the essential technical information and
protocols to facilitate its effective and safe use in the laboratory. As with any chemical reagent,
it is imperative to consult the specific Safety Data Sheet provided by the manufacturer before
use and to follow good laboratory practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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